Cas no 51093-55-1 (Roseoflavin)

• Product Name: Roseoflavin
• CAS No: 51093-55-1
• MF: C₁₈H₂₃N₅O₆
• MW: 405.405123949051
• CID: 371397
• PubChem ID: 170973
• Update Time: 2025-11-02

Roseoflavin Chemical and Physical Properties

Names and Identifiers

• Riboflavin,8-demethyl-8-(dimethylamino)-
• Roseoflavin
• 8-(dimethylamino)-7-methyl-10-(2,3,4,5-tetrahydroxypentyl)benzo[g]pteridine-2,4-dione
• 7-Methyl-8-dimethylamino-10-(1'-D-ribityl)isoalloxazin
• 8-(dimethylamino)-7-methyl-10-((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)benzo[g]pteridine-2,4(3H,10H)-dione
• 8-demethyl-8-(dimethylamino)riboflavin
• 8-dimethylamino-7-methyl-10-D-ribitol-1-yl-10H-benzo[g]pteridine
• 8-Dimethylaminoriboflavin
• Riboflavin,8-demethyl-8-(dimethylamino)
• Roseoflavine
• 8-Demethyl-8-(dimethylamino)-riboflavin
• 7-methyl-8-dimethylamino-10-D-ribitylisoalloxazine
• Riboflavin, 8-demethyl-8-(dimethylamino)-
• DTXSID60965368
• AKOS030255955
• FT-0674461
• Q1768219
• 51093-55-1
• 1-Deoxy-1-[8-(dimethylamino)-4-hydroxy-7-methyl-2-oxobenzo[g]pteridin-10(2H)-yl]pentitol
• NS00018036
• SCHEMBL22034370
• AKOS040746299
• C21647
• Q27139923
• 1-Deoxy-1-[8-(Dimethylamino)-7-Methyl-2,4-Dioxo-3,4-Dihydrobenzo[g]pteridin-10(2h)-Yl]-D-Ribitol
• HY-121295
• 8-(dimethylamino)-7-methyl-10-[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]benzo[g]pteridine-2,4-dione
• CHEBI:72346
• CS-0081382
• SCHEMBL863681
• Roseoflavin?

• Inchi： 1S/C18H23N5O6/c1-8-4-9-11(5-10(8)22(2)3)23(6-12(25)15(27)13(26)7-24)16-14(19-9)17(28)21-18(29)20-16/h4-5,12-13,15,24-27H,6-7H2,1-3H3,(H,21,28,29)
• InChI Key： IGQLDUYTWDABFK-UHFFFAOYSA-N
• SMILES： OC(C(C(CO)O)O)CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(=CC1=2)N(C)C

Computed Properties

• Exact Mass: 404.17000
• Monoisotopic Mass: 405.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 158A^2

Experimental Properties

• Density: 1.59
• Melting Point: 276-278°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.714
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 151.91000
• LogP: -1.31260

Roseoflavin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines

Additional information on Roseoflavin

Recent Advances in Roseoflavin (51093-55-1) Research: A Comprehensive Update

Roseoflavin, a naturally occurring riboflavin analog with the chemical identifier 51093-55-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, originally isolated from Streptomyces davawensis, exhibits unique biological activities that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its production, and exploring its potential in treating various diseases.

One of the most notable breakthroughs in Roseoflavin research comes from structural biology studies. Researchers have successfully determined the crystal structure of Roseoflavin bound to flavin mononucleotide (FMN) riboswitches, providing crucial insights into its inhibitory mechanism. These findings, published in Nature Chemical Biology (2023), demonstrate how Roseoflavin competitively inhibits FMN riboswitches by mimicking the natural ligand, offering new avenues for antibiotic development.

In the realm of antimicrobial research, Roseoflavin has shown remarkable potential against drug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported that Roseoflavin derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to human cells. The study highlighted compound 51093-55-1-7a, a semi-synthetic derivative, as particularly effective with an MIC90 of 0.5 μg/mL against clinical MRSA isolates.

Production optimization has been another key focus area. Metabolic engineering approaches have significantly improved Roseoflavin yields in Streptomyces hosts. Recent work published in Metabolic Engineering (2023) demonstrated a 4.5-fold increase in titer through the implementation of a synthetic biology toolkit, including promoter engineering and pathway refactoring. This advancement addresses previous challenges in large-scale production, making clinical applications more feasible.

The therapeutic potential of Roseoflavin extends beyond antimicrobial applications. Emerging research suggests its efficacy in cancer treatment, particularly as an adjuvant therapy. A 2024 study in Cancer Research revealed that Roseoflavin enhances the sensitivity of colorectal cancer cells to 5-fluorouracil by modulating nucleotide metabolism pathways. The compound's ability to selectively target cancer cell metabolism while sparing normal cells makes it an attractive candidate for combination therapies.

Despite these promising developments, challenges remain in Roseoflavin research. Pharmacokinetic studies indicate relatively poor oral bioavailability, prompting ongoing investigations into formulation strategies. Recent work on nanoparticle encapsulation, published in the Journal of Controlled Release (2024), has shown improved systemic exposure and tissue distribution in preclinical models. Additionally, structure-activity relationship studies continue to refine the compound's properties for enhanced therapeutic efficacy.

Looking forward, the field anticipates several key developments. Clinical trials for Roseoflavin-based antimicrobials are expected to commence within the next two years, while research into its immunomodulatory effects represents a promising new direction. The unique chemical properties of 51093-55-1 continue to inspire novel applications across multiple therapeutic areas, solidifying Roseoflavin's position as a valuable compound in chemical biology and drug discovery.